Cas no 2648945-30-4 (4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride)

• Product Name: 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride
• CAS No: 2648945-30-4
• MF: C₁₃H₁₆Cl₂N₄
• MW: 299.1989402771
• MDL: MFCD34167741
• CID: 5361825
• PubChem ID: 155973122
• Update Time: 2025-06-12

4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-chlorophenyl)-1H-1,2,3-triazol-1-yl]piperidine dihydrochloride
• 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride

• MDL： MFCD34167741
• Inchi： 1S/C13H15ClN4.ClH/c14-11-3-1-10(2-4-11)13-9-18(17-16-13)12-5-7-15-8-6-12;/h1-4,9,12,15H,5-8H2;1H
• InChI Key： BXMSKJIKVVIUEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2N=NN(C3CCNCC3)C=2)=CC=1.Cl

Additional information on 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride

Introduction to 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride (CAS No. 2648945-30-4)

4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride, identified by its CAS number 2648945-30-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in the pharmaceutical industry. The structure of this molecule incorporates a piperidine ring linked to a triazole moiety, both of which are known for their role in modulating various biological pathways.

The piperidine ring is a common pharmacophore found in many drugs due to its ability to enhance solubility and binding affinity. In contrast, the triazole ring has been widely studied for its antimicrobial and anti-inflammatory properties. The combination of these two structural elements in 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride suggests that it may possess multiple therapeutic applications.

The presence of a 4-chlorophenyl group in the molecule adds another layer of complexity, as chlorophenyl groups are known to influence the electronic and steric properties of molecules. This substitution pattern can affect the compound's interactions with biological targets, potentially leading to novel mechanisms of action. The dihydrochloride salt form of the compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products.

In recent years, there has been growing interest in developing new drugs that target neurological disorders. The piperidine-triazole scaffold has shown promise in this area, with several compounds entering clinical trials for conditions such as depression and anxiety. Research indicates that the structural features of 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride may make it a viable candidate for further investigation in this field.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct the triazole ring efficiently. These methods align with the broader trend in pharmaceutical chemistry towards greener and more sustainable synthetic routes.

Evaluation of the pharmacological properties of 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride has revealed intriguing findings. In vitro studies have demonstrated its potential as an antagonist at certain receptor targets, which could be relevant for treating neurological conditions. Additionally, preliminary animal models have shown promising results regarding its efficacy and safety profile. These early findings warrant further investigation into its therapeutic potential.

The molecular modeling studies have provided valuable insights into the binding interactions of this compound with biological targets. Computational methods have been used to predict how the molecule interacts with proteins and enzymes involved in key metabolic pathways. This information is crucial for understanding its mechanism of action and for designing derivatives with improved properties.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for robust preclinical data before human trials can commence. 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride is currently undergoing rigorous testing to meet these requirements. Researchers are focusing on assessing its pharmacokinetic behavior, toxicity profiles, and potential side effects.

The development of novel pharmaceuticals is often a collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The study of 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride exemplifies this interdisciplinary approach. By integrating knowledge from various scientific disciplines, researchers aim to accelerate the discovery and development of new treatments that address unmet medical needs.

The future prospects for 4-4-(4-chlorophenyl)-1H-1,2,3-triazol-1-ylpiperidine dihydrochloride remain promising as ongoing research continues to uncover its potential applications. Advances in drug delivery systems may further enhance its therapeutic efficacy by improving bioavailability and targeting specificity. Additionally, innovations in high-throughput screening technologies could expedite the identification of new derivatives with enhanced properties.